(E)-2-amino-1-((pyridin-4-ylmethylene)amino)-N-(thiophen-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-[(E)-pyridin-4-ylmethylideneamino]-N-(thiophen-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C22H17N7OS/c23-20-18(22(30)25-13-15-4-3-11-31-15)19-21(28-17-6-2-1-5-16(17)27-19)29(20)26-12-14-7-9-24-10-8-14/h1-12H,13,23H2,(H,25,30)/b26-12+
• InChI Key: IVTWGJBKSVQXJI-RPPGKUMJSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3C(=C(N(C3=N2)N=CC4=CC=NC=C4)N)C(=O)NCC5=CC=CS5
• Isomeric SMILES: C1=CC=C2C(=C1)N=C3C(=C(N(C3=N2)/N=C/C4=CC=NC=C4)N)C(=O)NCC5=CC=CS5
• Molecular Formula: C22H17N7OS
• Molecular Weight: 427.5 g/mol
• CAS No.: 585551-27-5

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to analyze its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups and the conditions under which the reactions are carried out.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure and the nature of its functional groups.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis Techniques : A study by (Yang et al., 2017) focused on the synthesis of similar compounds containing nitrogen atoms capable of forming coordinate bonds with metal ions. This technique has potential applications in targeted delivery systems.

• Reactivity with Amino Compounds : Research by (Chervyakov & Maslivets, 2016) examined the reaction of pyrrolopyrazinetriones with o-phenylenediamine, leading to quinoxaline derivatives, which shares structural similarities with the compound .

Potential Applications

• Photopharmacology : The study by (Yang et al., 2017) suggests potential applications in photopharmacology, where compounds are used to deliver therapeutic agents like nitric oxide to target sites, such as tumors, in the body.

• Electropolymerization and Sensing : A paper by (Carbas et al., 2012) discusses the synthesis of fluorescent polymers with quinoxaline moieties, indicating potential applications in sensor technology, particularly for metal ions like Fe3+.

• Heterocyclic Carboxamides in Antipsychotic Agents : Research by (Norman et al., 1996) explored the use of heterocyclic carboxamides in the development of antipsychotic agents, which could be a relevant field for the compound given its structural characteristics.

• Agrochemicals and Functional Materials : A study by (Minakata et al., 1992) on the functionalization of similar compounds mentioned potential applications in agrochemicals and functional materials.

Mechanism of Action

The mechanism of action of this compound, particularly if it has biological activity, would depend on how it interacts with biological targets. This could involve binding to proteins or other molecules, and could be influenced by the compound’s structure and properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the precautions needed when handling it. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve exploring its synthesis, properties, and potential applications. This could include studying its reactivity, investigating its biological activity, and developing methods for its synthesis.